Cas no 573762-19-3 (4-chloro-2-methyl-3-(trifluoromethyl)benzenamine)

• Product Name: 4-chloro-2-methyl-3-(trifluoromethyl)benzenamine
• CAS No: 573762-19-3
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 2124079
• PubChem ID: 17995789
• Update Time: 2025-04-21

4-chloro-2-methyl-3-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-3-(trifluoromethyl)benzenamine
• AKOS015891237
• SCHEMBL2966751
• DB-305594
• 4-Chloro-2-methyl-3-(trifluoromethyl)aniline
• CS-0529271
• YDEDVTMNGZNFDJ-UHFFFAOYSA-N
• 4-Chloro-2-methyl-3-trifluoromethylaniline
• 573762-19-3
• AMECTRHMUSQUCI-UHFFFAOYSA-N

• Inchi： 1S/C8H7ClF3N/c1-4-6(13)3-2-5(9)7(4)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： YDEDVTMNGZNFDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 209.0219114Da
• Monoisotopic Mass: 209.0219114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų